79537-70-5(Tert-butyl 3-acetylphenylcarbamate),AB3280

Tert-butyl 3-acetylphenylcarbamate Properties

Names and Identifiers

- tert-Butyl (3-acetylphenyl)carbamate
- TERT-BUTYL 3-ACETYLPHENYLCARBAMATE
- tert-butyl N-(3-acetylphenyl)carbamate
- AB3280
- (3-ACETYL-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
- 4569AJ
- RL05070
- AK129684
- 3-Acetylphenylcarbamic acid tert-butyl ester
- tert-Butyl 3-acetylphenylcarbamate, AldrichCPR
- 1,1-Dimethylethyl N-(3-acetylphenyl)carbamate (ACI)
- Carbamic acid, (3-acetylphenyl)-, 1,1-dimethylethyl ester (9CI)
- N-(3-Acetylphenyl)carbamic acid tert-butyl ester
- AMY202003239
- (3-Acetylphenyl)carbamic acid tert-butyl ester
- SY108631
- DS-6461
- Methallylmethacrylate
- SCHEMBL5337975
- DTXSID30457644
- J-524516
- FT-0702250
- MFCD09953028
- 79537-70-5
- EN300-748741
- tert-Butyl(3-acetylphenyl)carbamate
- AKOS010226616
- SB38808
- 3 inverted exclamation mark -(Boc-amino)acetophenone
- DB-075601
- +Expand
- MDL： MFCD09953028
- InChIKey： UBLMWQYLVOVZMT-UHFFFAOYSA-N
- Inchi： 1S/C13H17NO3/c1-9(15)10-6-5-7-11(8-10)14-12(16)17-13(2,3)4/h5-8H,1-4H3,(H,14,16)
- SMILES： O=C(NC1C=C(C(C)=O)C=CC=1)OC(C)(C)C

Computed Properties

Exact Mass: 235.12100
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 235.12084340g/mol
Heavy Atom Count: 17
Complexity: 294
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 55.4

Experimental Properties

LogP: 3.30920
PSA: 55.40000
Boiling Point: 310.2±25.0 °C at 760 mmHg
Melting Point: No data available
Vapor Pressure: 0.0±0.7 mmHg at 25°C
Flash Point: 141.4±23.2 °C
Color/Form: No data avaiable
Density: 1.1±0.1 g/cm3

Tert-butyl 3-acetylphenylcarbamate Security Information

Safety Instruction： H303+H313+H333
Hazard Statement： H303+H313+H333
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Signal Word：warning

Tert-butyl 3-acetylphenylcarbamate Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Tert-butyl 3-acetylphenylcarbamate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G7IY-100mg	(3-ACETYL-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER	79537-70-5	97%	100mg	$8.00	2024-04-21
A2B Chem LLC	AH55450-100mg	tert-Butyl 3-acetylphenylcarbamate	79537-70-5	97%	100mg	$8.00	2024-04-19
abcr	AB448745-250 mg	tert-Butyl 3-acetylphenylcarbamate, 95%; .	79537-70-5	95%	250MG	€117.60	2023-07-18
Alichem	A019122153-5g	tert-Butyl (3-acetylphenyl)carbamate	79537-70-5	95%	5g	$257.40	2023-09-01
Chemenu	CM194575-5g	(3-Acetyl-phenyl)-carbamic acid tert-butyl ester	79537-70-5	95%	5g	$243
Crysdot LLC	CD12030419-1g	tert-Butyl (3-acetylphenyl)carbamate	79537-70-5	95+%	1g	$148	2024-07-24
Enamine	EN300-748741-1.0g	tert-butyl N-(3-acetylphenyl)carbamate	79537-70-5	95%	1.0g	$113.0	2024-05-23
eNovation Chemicals LLC	D548915-1g	tert-Butyl (3-acetylphenyl)carbaMate	79537-70-5	97%	1g	$1200	2022-09-02
TRC	T206233-50mg	TERT-BUTYL 3-ACETYLPHENYLCARBAMATE	79537-70-5		50mg	$ 70.00	2022-06-03
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0213-1g	(3-Acetyl-phenyl)-carbamic acid tert-butyl ester	79537-70-5	97%	1g	508.83CNY

Tert-butyl 3-acetylphenylcarbamate Synthesis

Synthetic Circuit 1

24424-99-5

99-03-6

79537-70-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 48 h, rt

Reference

Rational modification, synthesis and biological evaluation of 3,4-dihydroquinoxalin-2(1H)-one derivatives as potent and selective c-Jun N-terminal kinase 3 (JNK3) inhibitors

Dou, Xiaodong; Huang, Huixia; Jiang, Lan; Zhu, Guiwang; Jin, Hongwei; et al, European Journal of Medicinal Chemistry, 2020, 201,

Synthetic Circuit 2

24424-99-5

99-03-6

79537-70-5

Reaction Conditions

1.1 Reagents: Triethylamine , Sodium carbonate Solvents: Tetrahydrofuran , Water ; 12 h, rt

Reference

Synthesis of thiourea and sulfonylurea derivatives of chalcones and flavones and their biological evaluation

Satyanarayana, Mavurapu; Shukla, Poonam; Tiwari, Priti; Tripathi, Brajendra K.; Srivastava, Arvind K.; et al, Indian Journal of Heterocyclic Chemistry, 2021, 31(3), 341-345

Synthetic Circuit 3

24424-99-5

99-03-6

79537-70-5

Reaction Conditions

1.1 Solvents: 1,4-Dioxane ; rt; 48 h, 80 °C

Reference

Novel Bcl-2 Inhibitors Selectively Disrupt the Autophagy-Specific Bcl-2-Beclin 1 Protein-Protein Interaction

Dong, Xiaonan; Liang, Qiren; Pan, Yun-Zu; Wang, Xiaoyu; Kuo, Yi-Chun; et al, ACS Medicinal Chemistry Letters, 2022, 13(9), 1510-1516

Synthetic Circuit 4

251966-49-1

24424-99-5

79537-70-5

Reaction Conditions

1.1 Reagents: Poly(methylhydrosiloxane) Catalysts: Palladium dihydroxide Solvents: Ethanol ; 3 h, rt

Reference

Single-step conversion of N-benzyl, N-trityl and N-diphenylmethyl amines to t-butyl carbamates using polymethylhydrosiloxane

Chandrasekhar, S.; Babu, B. Nagendra; Reddy, Ch. Raji, Tetrahedron Letters, 2003, 44(10), 2057-2059

Synthetic Circuit 5

4248-19-5

2142-63-4

79537-70-5

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Palladium diacetate , X-Phos Solvents: 1,4-Dioxane ; 1.5 h, 100 °C; 100 °C → rt

Reference

Pd-catalyzed amidation of aryl(Het) halides with tert-butyl carbamate

Qin, Lijin; Cui, Hongmeng; Zou, Dapeng; Li, Jingya; Wu, Yangjie; et al, Tetrahedron Letters, 2010, 51(33), 4445-4448

Tert-butyl 3-acetylphenylcarbamate Raw materials

Tert-butyl 3-acetylphenylcarbamate Preparation Products

Tert-butyl 3-acetylphenylcarbamate (79537-70-5)

Tert-butyl 3-acetylphenylcarbamate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:79537-70-5)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Cas no 79537-70-5 (Tert-butyl 3-acetylphenylcarbamate)

Tert-butyl 3-acetylphenylcarbamate Properties

Names and Identifiers

Computed Properties

Experimental Properties

Tert-butyl 3-acetylphenylcarbamate Security Information

Tert-butyl 3-acetylphenylcarbamate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Tert-butyl 3-acetylphenylcarbamate Price

Tert-butyl 3-acetylphenylcarbamate Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Tert-butyl 3-acetylphenylcarbamate Raw materials

Tert-butyl 3-acetylphenylcarbamate Preparation Products

Tert-butyl 3-acetylphenylcarbamate Suppliers

Tert-butyl 3-acetylphenylcarbamate Related Literature

79537-70-5 (Tert-butyl 3-acetylphenylcarbamate) Related Products